Cas no 1090914-71-8 (N-(2,3-dihydro-1h-inden-1-yl)-2-(2-ethoxyphenoxy)acetamide)

• Product Name: N-(2,3-dihydro-1h-inden-1-yl)-2-(2-ethoxyphenoxy)acetamide
• CAS No: 1090914-71-8
• MF: C₁₉H₂₁NO₃
• MW: 311.374945402145
• CID: 5691392
• PubChem ID: 42892008
• Update Time: 2025-08-05

N-(2,3-dihydro-1h-inden-1-yl)-2-(2-ethoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• 1090914-71-8
• EN300-1663518
• N-(2,3-dihydro-1H-inden-1-yl)-2-(2-ethoxyphenoxy)acetamide
• Z195314504
• AKOS033688739
• Acetamide, N-(2,3-dihydro-1H-inden-1-yl)-2-(2-ethoxyphenoxy)-
• N-(2,3-dihydro-1h-inden-1-yl)-2-(2-ethoxyphenoxy)acetamide

• Inchi： 1S/C19H21NO3/c1-2-22-17-9-5-6-10-18(17)23-13-19(21)20-16-12-11-14-7-3-4-8-15(14)16/h3-10,16H,2,11-13H2,1H3,(H,20,21)
• InChI Key： WKQJBWVBTLZEEP-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1OCC)CC(NC1C2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 311.15214353g/mol
• Monoisotopic Mass: 311.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 522.4±45.0 °C(Predicted)
• pka: 13.76±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on N-(2,3-dihydro-1h-inden-1-yl)-2-(2-ethoxyphenoxy)acetamide

Comprehensive Overview of N-(2,3-dihydro-1H-inden-1-yl)-2-(2-ethoxyphenoxy)acetamide (CAS No. 1090914-71-8)

N-(2,3-dihydro-1H-inden-1-yl)-2-(2-ethoxyphenoxy)acetamide, with the CAS number 1090914-71-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of acetamide derivatives, which are known for their diverse biological activities. The unique structural features of this molecule, including the 2,3-dihydro-1H-indene and 2-ethoxyphenoxy moieties, contribute to its potential applications in drug discovery and development.

In recent years, the scientific community has shown growing interest in N-(2,3-dihydro-1H-inden-1-yl)-2-(2-ethoxyphenoxy)acetamide due to its potential role in modulating specific biological pathways. Researchers are particularly intrigued by its molecular interactions with enzymes and receptors, which could lead to the development of novel therapeutic agents. The compound's CAS No. 1090914-71-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the key reasons for the popularity of N-(2,3-dihydro-1H-inden-1-yl)-2-(2-ethoxyphenoxy)acetamide is its structural versatility. The presence of both indenyl and phenoxy groups allows for a wide range of chemical modifications, making it a valuable scaffold in medicinal chemistry. This adaptability aligns with current trends in drug design, where researchers prioritize compounds with tunable properties for targeted therapies.

The synthesis of N-(2,3-dihydro-1H-inden-1-yl)-2-(2-ethoxyphenoxy)acetamide involves multi-step organic reactions, often starting from readily available precursors like 2,3-dihydro-1H-indene and 2-ethoxyphenol. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to characterize the compound, ensuring its purity and structural integrity. These methods are critical for maintaining the high standards required in pharmaceutical research.

From a commercial perspective, CAS No. 1090914-71-8 is often listed in catalogs of fine chemicals and research reagents. Suppliers highlight its use in high-throughput screening and structure-activity relationship (SAR) studies, which are essential for identifying lead compounds in drug development. The compound's molecular weight and solubility profile are also frequently discussed, as these properties influence its suitability for various experimental conditions.

In the context of bioavailability and pharmacokinetics, N-(2,3-dihydro-1H-inden-1-yl)-2-(2-ethoxyphenoxy)acetamide presents both challenges and opportunities. Its lipophilic nature may enhance membrane permeability, but optimizing its metabolic stability remains a focus for researchers. These considerations are particularly relevant in the era of personalized medicine, where tailored drug formulations are increasingly demanded.

Environmental and safety aspects of CAS No. 1090914-71-8 are also under scrutiny, as regulatory agencies emphasize the importance of green chemistry principles. Researchers are exploring sustainable synthesis routes and eco-friendly purification methods to minimize waste and energy consumption. This aligns with global efforts to promote sustainable drug development practices.

Looking ahead, the future of N-(2,3-dihydro-1H-inden-1-yl)-2-(2-ethoxyphenoxy)acetamide appears promising. Its potential applications extend beyond traditional pharmaceuticals to areas like agricultural chemistry and material science. As computational tools like molecular docking and AI-driven drug discovery advance, the compound's utility in virtual screening campaigns is likely to expand, further solidifying its position in scientific research.